Cas no 1247626-84-1 (3-(3-nitro-1H-pyrazol-4-yl)oxypropan-1-amine)

• Product Name: 3-(3-nitro-1H-pyrazol-4-yl)oxypropan-1-amine
• CAS No: 1247626-84-1
• MF: C₆H₁₀N₄O₃
• MW: 186.168600559235
• CID: 6021249
• PubChem ID: 114997713
• Update Time: 2024-01-16

3-(3-nitro-1H-pyrazol-4-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitro-1H-pyrazol-4-yl)oxypropan-1-amine
• EN300-1849710
• 3-[(3-nitro-1H-pyrazol-4-yl)oxy]propan-1-amine
• 1247626-84-1

• Inchi： 1S/C6H10N4O3/c7-2-1-3-13-5-4-8-9-6(5)10(11)12/h4H,1-3,7H2,(H,8,9)
• InChI Key： AASVNZQMJFRGTN-UHFFFAOYSA-N
• SMILES： O(C1C=NNC=1[N+](=O)[O-])CCCN

Computed Properties

• Exact Mass: 186.07529019g/mol
• Monoisotopic Mass: 186.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds